Furo[2,3-c]pyridine-7-carbonitrile
Overview
Description
Furo[2,3-c]pyridine-7-carbonitrile is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its diverse pharmacological activities. This compound has been synthesized using various methods, and its mechanism of action has been extensively studied.
Mechanism of Action
The mechanism of action of furo[2,3-c]pyridine-7-carbonitrile is not fully understood. However, some studies have suggested that this compound exerts its pharmacological activities by inhibiting specific enzymes or receptors involved in disease progression. For example, this compound has been reported to inhibit the activity of DNA topoisomerase II, which is essential for DNA replication and cell proliferation.
Biochemical and physiological effects:
This compound has been shown to exhibit various biochemical and physiological effects. For instance, this compound has been reported to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the growth of microbial pathogens.
Advantages and Limitations for Lab Experiments
Furo[2,3-c]pyridine-7-carbonitrile has several advantages and limitations for lab experiments. One of the advantages is that this compound has a relatively simple chemical structure, which makes it easy to synthesize and modify. Additionally, this compound has shown promising pharmacological activities, which makes it an attractive drug candidate. However, one of the limitations is that the mechanism of action of this compound is not fully understood, which makes it challenging to design experiments to study its pharmacological activities.
Future Directions
The potential of furo[2,3-c]pyridine-7-carbonitrile as a drug candidate for the treatment of various diseases warrants further research. Some future directions for research include studying the structure-activity relationship of this compound, identifying its molecular targets, and optimizing its pharmacokinetic properties. Additionally, further research is needed to explore the therapeutic potential of this compound in preclinical and clinical settings.
In conclusion, this compound is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its diverse pharmacological activities. This compound has been synthesized using various methods, and its mechanism of action has been extensively studied. Future research on this compound could lead to the development of novel drugs for the treatment of various diseases.
Synthesis Methods
Furo[2,3-c]pyridine-7-carbonitrile can be synthesized using different methods, including the Hantzsch reaction, the Gewald reaction, and the Povarov reaction. The Hantzsch reaction involves the condensation of an aldehyde, a β-ketoester, and ammonia or a primary amine in the presence of a catalyst. The Gewald reaction involves the reaction of a β-ketoester with a thiocarbonyl compound in the presence of a base. The Povarov reaction involves the reaction of an aldehyde, aniline, and an alkene in the presence of a Lewis acid catalyst. The choice of the synthesis method depends on the availability of starting materials and the desired product yield.
Scientific Research Applications
Furo[2,3-c]pyridine-7-carbonitrile has been studied for its pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral activities. Several studies have reported the potential of this compound as a promising drug candidate for the treatment of various diseases.
properties
IUPAC Name |
furo[2,3-c]pyridine-7-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4N2O/c9-5-7-8-6(1-3-10-7)2-4-11-8/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXQWOIGVAMHEOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C2=C1C=CO2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4N2O | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80440627 | |
Record name | Furo[2,3-c]pyridine-7-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80440627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.13 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
190957-75-6 | |
Record name | Furo[2,3-c]pyridine-7-carbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=190957-75-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Furo[2,3-c]pyridine-7-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80440627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.